Cas no 2580254-33-5 (1,2,7-triazaspiro4.4nonan-3-one)

• Product Name: 1,2,7-triazaspiro4.4nonan-3-one
• CAS No: 2580254-33-5
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5662997
• PubChem ID: 165887820
• Update Time: 2025-05-20

1,2,7-triazaspiro4.4nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2580254-33-5
• 1,2,7-triazaspiro[4.4]nonan-3-one
• EN300-27718716
• 1,2,7-triazaspiro4.4nonan-3-one

• Inchi： 1S/C6H11N3O/c10-5-3-6(9-8-5)1-2-7-4-6/h7,9H,1-4H2,(H,8,10)
• InChI Key： YJNMCGBEOAMRQD-UHFFFAOYSA-N
• SMILES： O=C1CC2(CNCC2)NN1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 53.2Ų

Additional information on 1,2,7-triazaspiro4.4nonan-3-one

Introduction to 1,2,7-Triazaspiro[4.4]nonan-3-one (CAS No. 2580254-33-5)

1,2,7-Triazaspiro[4.4]nonan-3-one (CAS No. 2580254-33-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic heterocycles, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid and conformationally restricted structure, which can enhance the binding affinity and selectivity of the molecule to specific biological targets.

The chemical structure of 1,2,7-triazaspiro[4.4]nonan-3-one consists of a spirocyclic core with three nitrogen atoms and a ketone functional group. This unique arrangement of functional groups imparts the compound with distinct chemical properties and reactivity patterns, making it an attractive scaffold for drug discovery and development.

Recent research has focused on the synthesis and biological evaluation of 1,2,7-triazaspiro[4.4]nonan-3-one. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of this compound through a multi-step process involving ring-closing metathesis (RCM) and subsequent functional group transformations. The authors demonstrated that the compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In another study, researchers investigated the pharmacological properties of 1,2,7-triazaspiro[4.4]nonan-3-one in vitro and in vivo. The results showed that the compound had excellent bioavailability and pharmacokinetic properties, making it suitable for further preclinical and clinical evaluation. Additionally, the compound demonstrated low toxicity in cellular assays, indicating its safety profile for therapeutic use.

The potential applications of 1,2,7-triazaspiro[4.4]nonan-3-one extend beyond oncology. Studies have also explored its effects on central nervous system (CNS) disorders. For instance, a recent publication in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in neuronal survival and function.

The structural versatility of 1,2,7-triazaspiro[4.4]nonan-3-one allows for the design and synthesis of various derivatives with tailored biological activities. This flexibility is crucial for optimizing the therapeutic potential of the compound through structure-activity relationship (SAR) studies. Researchers have systematically modified different positions on the spirocyclic core to enhance potency, selectivity, and pharmacokinetic properties.

In addition to its biological activities, the synthetic accessibility of 1,2,7-triazaspiro[4.4]nonan-3-one is another factor contributing to its appeal in drug discovery programs. Efficient synthetic routes have been developed to produce this compound on a larger scale, facilitating its evaluation in more extensive preclinical studies.

The future prospects for 1,2,7-triazaspiro[4.4]nonan-3-one are promising. Ongoing research aims to further elucidate its mechanism of action and identify new therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. The multidisciplinary approach involving medicinal chemistry, pharmacology, and clinical research will be essential in translating this promising compound into a viable therapeutic option.

In conclusion, 1,2,7-triazaspiro[4.4]nonan-3-one (CAS No. 2580254-33-5) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential in various diseases. Its unique chemical structure and promising biological activities make it an exciting target for further investigation and development in the pharmaceutical industry.